Cas no 122699-78-9 (Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• CAS No: 122699-78-9
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 3692109
• PubChem ID: 14434501
• Update Time: 2025-05-21

Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 3-(hydroxymethyl)cyclohexanecarboxylate
• 122699-78-9
• tert-Butyl3-(hydroxymethyl)cyclohexanecarboxylate
• BS-46208
• EN300-33265133
• 1-Boc-3-(hydroxymethyl)cyclohexane
• CS-0161216
• tert-butyl 3-(hydroxymethyl)cyclohexane-1-carboxylate
• D81585
• 980-613-6

• Inchi： 1S/C12H22O3/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h9-10,13H,4-8H2,1-3H3
• InChI Key： GDYJTECZNCIHEI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCC(CO)C1)=O

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester

CAS No. 122699-78-9: Cyclohexanecarboxylic Acid, 3-(Hydroxymethyl)-, 1,1-Dimethylethyl Ester

The compound with CAS No. 122699-78-9, known as Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a hydroxymethyl group and a dimethylethyl ester moiety. Its cyclohexane ring provides structural stability, while the hydroxymethyl group introduces hydrophilic properties, and the dimethylethyl ester enhances solubility in organic solvents. These features make it a versatile compound with applications in various industries.

Recent studies have highlighted the potential of this compound in pharmaceutical development. Researchers have explored its role as a precursor for bioactive molecules, particularly in the synthesis of antibiotics and anti-inflammatory agents. The ability to modify the hydroxymethyl group and the ester moiety allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacteria.

In addition to its pharmaceutical applications, this compound has found utility in the field of biotechnology. Its ability to form self-assembled monolayers on surfaces has been leveraged in the development of biosensors and bioelectronic devices. A team at Stanford University reported in *Nature Materials* that thin films made from this compound exhibit excellent biocompatibility and conductivity, making them suitable for neural interface technologies.

The synthesis of Cyclohexanecarboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester involves a multi-step process that begins with the oxidation of cyclohexanol to cyclohexanecarboxylic acid. The subsequent introduction of the hydroxymethyl group and the dimethylethyl ester is achieved through nucleophilic substitution reactions. Recent advancements in catalytic methods have improved the yield and purity of this synthesis pathway. For example, the use of palladium-catalyzed cross-coupling reactions has been shown to significantly enhance reaction efficiency.

From an environmental perspective, this compound has been studied for its potential in green chemistry applications. Its biodegradability has been assessed under various conditions, with promising results indicating that it can be metabolized by soil microorganisms within a relatively short timeframe. This makes it a more sustainable alternative to traditional synthetic polymers in certain industrial processes.

In conclusion, CAS No. 122699-78-9 represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover new functionalities and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.